MFCD06640451

• IUPAC Name: 2-[5-(4-butan-2-ylphenyl)furan-2-yl]-6-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C25H23NO3/c1-4-16(3)17-6-8-18(9-7-17)23-11-12-24(29-23)22-14-20(25(27)28)19-13-15(2)5-10-21(19)26-22/h5-14,16H,4H2,1-3H3,(H,27,28)
• InChI Key: FYSRTNQMJDZNLT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)C2=CC=C(O2)C3=NC4=C(C=C(C=C4)C)C(=C3)C(=O)O
• Molecular Formula: C25H23NO3
• Molecular Weight: 385.5 g/mol

Description

MFCD06640451 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD06640451 involves several steps, each requiring specific reagents and conditions. The synthetic route typically starts with the preparation of intermediate compounds, which are then subjected to various chemical reactions to form the final product. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure the desired yield and purity of this compound.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using optimized processes that ensure cost-effectiveness and efficiency. These methods often involve continuous flow reactors and automated systems to maintain consistent quality and high throughput. The industrial production also includes purification steps to remove any impurities and achieve the required specifications for the compound.

Chemical Reactions Analysis

Types of Reactions: MFCD06640451 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as solvent choice, temperature, and reaction time, are optimized to achieve the desired outcomes. For example, oxidation reactions may require the use of strong oxidizing agents like potassium permanganate under acidic conditions, while reduction reactions might involve the use of hydrogen gas in the presence of a catalyst.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used

Scientific Research Applications

MFCD06640451 has a wide range of scientific research applications, making it a valuable compound in multiple fields.

Chemistry: In chemistry, this compound is used as a reagent in various synthetic reactions. Its unique structure allows it to participate in complex chemical transformations, making it a valuable tool for researchers developing new compounds and materials.

Biology: In biology, this compound is studied for its potential biological activities. Researchers investigate its interactions with biological molecules and its effects on cellular processes. This compound may have applications in drug discovery and development, as well as in understanding fundamental biological mechanisms.

Medicine: In medicine, this compound is explored for its potential therapeutic properties. It may act on specific molecular targets, offering new avenues for treating diseases. Researchers study its pharmacokinetics, pharmacodynamics, and safety profiles to evaluate its suitability as a drug candidate.

Industry: In industry, this compound is used in the production of various materials and products. Its unique properties make it suitable for applications in fields such as electronics, coatings, and polymers. Industrial researchers optimize its use to enhance product performance and durability.

Mechanism of Action

The mechanism of action of MFCD06640451 involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The detailed understanding of its mechanism of action helps researchers design more effective and targeted applications for the compound.

Comparison with Similar Compounds

Similar Compounds: MFCD06640451 can be compared with other similar compounds to highlight its uniqueness. Some of the similar compounds include:

• MFCD07646591
• MFCD12345678
• MFCD09876543

Uniqueness: this compound stands out due to its unique structure and properties, which may offer advantages over similar compounds. These advantages can include higher reactivity, better stability, or more specific interactions with molecular targets. By comparing it with similar compounds, researchers can identify its strengths and potential areas for further development.